N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide

• IUPAC Name: 2,4-dimethyl-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C22H21NO2/c1-16-8-13-21(17(2)14-16)22(24)23-19-9-11-20(12-10-19)25-15-18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,23,24)
• InChI Key: JWMHZBWALQEHPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3)C
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide, also known as BPN-15606, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of Alzheimer's disease. BPN-15606 has been shown to have a high affinity for the sigma-2 receptor, which is believed to play a role in the regulation of cellular stress responses and the maintenance of cellular homeostasis.

Mechanism of Action

N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide has been shown to bind with high affinity to the sigma-2 receptor, which is believed to play a role in the regulation of cellular stress responses and the maintenance of cellular homeostasis. Activation of the sigma-2 receptor has been shown to promote the clearance of misfolded proteins, including amyloid-beta, which is believed to contribute to the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide has been shown to have a number of biochemical and physiological effects, including the promotion of cellular stress responses, the reduction of amyloid-beta pathology, and the improvement of cognitive function in animal models of Alzheimer's disease. N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide has also been shown to have a favorable safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide is its high affinity for the sigma-2 receptor, which makes it a potentially effective therapeutic agent for the treatment of Alzheimer's disease. However, one limitation of N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for the scientific research on N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide. One direction is to further investigate its mechanism of action and its effects on cellular stress responses and protein clearance. Another direction is to conduct clinical trials to determine its safety and efficacy in humans. Finally, future research could explore the potential of N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide as a therapeutic agent for other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the preparation of 4-(benzyloxy)aniline, which is then reacted with 2,4-dimethylbenzoyl chloride to form the intermediate product, N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide. The final step involves the removal of the benzyl protecting group to yield the final product, N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide has been the subject of extensive scientific research due to its potential as a therapeutic agent for the treatment of Alzheimer's disease. In preclinical studies, N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide has been shown to improve cognitive function and reduce amyloid-beta pathology in animal models of Alzheimer's disease.